2-Bromo-N-(6-methyl-pyrazin-2-yl)-acetamide

• Molecular Formula: C7H8BrN3O
• Molecular Weight: 230.06 g/mol
• IUPAC Name: 2-bromo-N-(6-methylpyrazin-2-yl)acetamide
• InChI: InChI=1S/C7H8BrN3O/c1-5-3-9-4-6(10-5)11-7(12)2-8/h3-4H,2H2,1H3,(H,10,11,12)
• InChI Key: DLPZWVLWRNZTTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=N1)NC(=O)CBr

Description

2-Bromo-N-(6-methyl-pyrazin-2-yl)-acetamide is a useful research compound. Its molecular formula is C7H8BrN3O and its molecular weight is 230.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Methyl-pyrazin-2-ylamine (150 mg) and potassium carbonate (571 mg) were added to dichloromethane (25 mL). 2-Bromoacetyl bromide (0.120 mL) was added to the suspension with stirring. The reaction was stirred overnight then water (0.1 mL) was added with further stirring. Further quantities of potassium carbonate (571 mg), 2-bromoacetyl bromide (0.120 mL) and water (0.1 mL) were added over 2 hours until the reaction had proceeded to completion. The reaction was diluted with water (100 mL), carefully acidified with hydrochloric acid and extracted with dichloromethane (2×50 mL) which was dried and evaporated to afford the sub-titled compound which was used crude (365 mg).